4-(4-Hydroxyphenyl)-thiazole-2-carbonitrile

• Molecular Formula: C10H6N2OS
• Molecular Weight: 202.23 g/mol
• IUPAC Name: 4-(4-hydroxyphenyl)-1,3-thiazole-2-carbonitrile
• InChI: InChI=1S/C10H6N2OS/c11-5-10-12-9(6-14-10)7-1-3-8(13)4-2-7/h1-4,6,13H
• InChI Key: VBVDTFZDHUKUEJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CSC(=N2)C#N)O

Description

4-(4-Hydroxyphenyl)-thiazole-2-carbonitrile is a useful research compound. Its molecular formula is C10H6N2OS and its molecular weight is 202.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-(4-methoxyphenyl)-thiazole-2-carbonitrile (14.9 g) and pyridine hydrochloride (44.7 g) was heated at 225° C. for 1 h, then cooled and added to water (300 ml). The suspension was filtered and dried under vacuum at 50° C., to give a solid which was dissolved in methanol, treated with charcoal, filtered and recrystallised from methanol-water to give 4-(4-hydroxyphenyl)-thiazole-2-carbonitrile (9.2 g); m.p. 186°-197 ° C.